1-(7-(Furan-2-yl)-1,4-thiazepan-4-yl)-2-(pyridin-3-yl)ethanone

• IUPAC Name: 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-2-pyridin-3-ylethanone
• InChI: InChI=1S/C16H18N2O2S/c19-16(11-13-3-1-6-17-12-13)18-7-5-15(21-10-8-18)14-4-2-9-20-14/h1-4,6,9,12,15H,5,7-8,10-11H2
• InChI Key: LBJWZAZXHXLTOD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CO2)C(=O)CC3=CN=CC=C3
• Molecular Formula: C16H18N2O2S
• Molecular Weight: 302.4 g/mol

Description

1-(7-(Furan-2-yl)-1,4-thiazepan-4-yl)-2-(pyridin-3-yl)ethanone, also known as FTY720 or Fingolimod, is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. FTY720 has been found to exhibit immunomodulatory, anti-inflammatory, and neuroprotective effects, making it a promising candidate for the treatment of autoimmune diseases, multiple sclerosis, and other neurological disorders.

Scientific Research Applications

Design and Synthesis of Novel Compounds

Research has highlighted the synthesis of furan-derivatised benzothiazepine analogues, starting from 1-(furan-2-yl)ethanone, to explore their potential as VRV-PL-8a and H+/K+ ATPase inhibitors. This approach underlines the chemical versatility and potential therapeutic applications of compounds involving furan and pyridinyl groups (D. M. Lokeshwari et al., 2017).

Material Science and Photophysical Properties

The study of photophysical properties of furan, pyrrole, and thiophene substituted by benzothiazolyl moieties shows the potential of such compounds in the development of deep-blue fluorescence materials, which can be applied in light-emitting devices (Brodie L. Reid et al., 2013).

Antimicrobial and Antiviral Activities

Synthesis and characterization of novel pyrazoline derivatives containing furan-2-yl groups have been conducted, showing significant antimicrobial and anti-inflammatory activities. This suggests the potential use of such compounds in the development of new therapeutic agents (P. Ravula et al., 2016).

Catalysis and Chemical Transformations

The development of catalyst-free, one-pot synthesis methods for polysubstituted furans demonstrates the innovative approaches to chemical synthesis using pyridin-2-yl and furan-2-yl groups as key components. This highlights the ongoing advancements in synthetic chemistry and the potential for efficient production of complex molecules (S. Damavandi et al., 2012).

Chemoselective Synthesis and Docking Studies

The exploration of novel synthetic routes and docking studies for pyrazoline derivatives emphasizes the importance of furan-2-yl groups in designing compounds with targeted biological activities. This research avenue is crucial for the development of new drugs and understanding their mechanism of action at the molecular level (A. B. S. Khumar et al., 2018).